Cas no 425684-38-4 (3-(5-chloro-2-methoxybenzenesulfonamido)benzoic acid)

• Product Name: 3-(5-chloro-2-methoxybenzenesulfonamido)benzoic acid
• CAS No: 425684-38-4
• MF: C₁₄H₁₂ClNO₅S
• MW: 341.766781806946
• CID: 6098382
• PubChem ID: 656044
• Update Time: 2025-06-14

3-(5-chloro-2-methoxybenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxybenzenesulfonamido)benzoic acid
• 3-((5-chloro-2-methoxyphenyl)sulfonamido)benzoic acid
• Benzoic acid, 3-[[(5-chloro-2-methoxyphenyl)sulfonyl]amino]-
• AKOS000597576
• Oprea1_523964
• F0838-0057
• 3-(5-chloro-2-methoxyphenylsulfonamido)benzoic acid
• Z1532943645
• 3-(5-Chloro-2-methoxy-benzenesulfonylamino)-benzoic acid
• CHEMBL1470114
• HMS2396A23
• AB00394746-04
• SMR000010665
• 425684-38-4
• 3-[(5-chloro-2-methoxyphenyl)sulfonylamino]benzoic acid
• Oprea1_595665
• MLS000029605

• Inchi： 1S/C14H12ClNO5S/c1-21-12-6-5-10(15)8-13(12)22(19,20)16-11-4-2-3-9(7-11)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key： UXZZTFKWCVJUHQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NS(C2=CC(Cl)=CC=C2OC)(=O)=O)=C1

Computed Properties

• Exact Mass: 341.0124714g/mol
• Monoisotopic Mass: 341.0124714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 559.4±60.0 °C(Predicted)
• pka: 3.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(5-chloro-2-methoxybenzenesulfonamido)benzoic acid

Recent Advances in the Study of 3-(5-chloro-2-methoxybenzenesulfonamido)benzoic acid (CAS: 425684-38-4)

3-(5-chloro-2-methoxybenzenesulfonamido)benzoic acid (CAS: 425684-38-4) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory effects of 3-(5-chloro-2-methoxybenzenesulfonamido)benzoic acid on carbonic anhydrase isoforms, a family of enzymes implicated in various pathological conditions, including glaucoma and cancer. The researchers synthesized a series of derivatives and evaluated their binding affinities using X-ray crystallography and molecular docking simulations. The results demonstrated that the compound exhibits selective inhibition of carbonic anhydrase IX, a tumor-associated isoform, suggesting its potential as a lead compound for anticancer drug development.

In another study, researchers explored the anti-inflammatory properties of 3-(5-chloro-2-methoxybenzenesulfonamido)benzoic acid by assessing its effects on cyclooxygenase-2 (COX-2) activity. The compound was found to significantly reduce prostaglandin E2 (PGE2) production in lipopolysaccharide (LPS)-stimulated macrophages, indicating its potential as a COX-2 inhibitor. These findings were further supported by in vivo experiments, where the compound attenuated inflammation in a murine model of rheumatoid arthritis. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), highlights the therapeutic potential of this sulfonamide derivative in treating inflammatory diseases.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 3-(5-chloro-2-methoxybenzenesulfonamido)benzoic acid. A team of chemists developed a novel one-pot synthesis route that significantly improves yield and reduces the need for hazardous reagents. This innovation, detailed in Organic Process Research & Development (2023), addresses previous challenges associated with the compound's synthesis, making it more accessible for further pharmacological studies and industrial applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-(5-chloro-2-methoxybenzenesulfonamido)benzoic acid. Current research efforts are focused on structural modifications to enhance its bioavailability and reduce off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential, with preliminary results expected in late 2024.

In conclusion, 3-(5-chloro-2-methoxybenzenesulfonamido)benzoic acid (CAS: 425684-38-4) represents a versatile scaffold in medicinal chemistry, with demonstrated activities against carbonic anhydrases and COX-2. Ongoing research aims to translate these findings into clinically relevant therapeutics, addressing unmet medical needs in oncology and inflammation. The compound's synthetic accessibility and biological efficacy position it as a promising candidate for future drug development efforts.